Cas no 1496511-49-9 (2-Methyl-2H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 2-Methyl-2H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 1496511-49-9
• MF: C₃H₄ClN₃O₂S
• MW: 181.600757598877
• CID: 4602386
• Update Time: 2023-08-10

2-Methyl-2H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-1,2,3-triazole-4-sulfonyl chloride
• 2H-1,2,3-Triazole-4-sulfonyl chloride, 2-methyl-
• 2-methyltriazole-4-sulfonyl chloride
• AT12062

• Inchi： 1S/C3H4ClN3O2S/c1-7-5-2-3(6-7)10(4,8)9/h2H,1H3
• InChI Key： UMBLUOCAGHLXNI-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 0.6
• Topological Polar Surface Area: 73.2